Cas no 2034344-01-7 (3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea)

• Product Name: 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea
• CAS No: 2034344-01-7
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5349368
• Update Time: 2025-06-15

3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-3-(o-tolyl)urea
• 1-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-3-(2-methylphenyl)urea
• 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea

• Inchi： 1S/C17H21N3OS/c1-13-5-2-3-6-15(13)19-17(21)18-11-16(20-8-4-9-20)14-7-10-22-12-14/h2-3,5-7,10,12,16H,4,8-9,11H2,1H3,(H2,18,19,21)
• InChI Key： JOPNGLNRTSUZIQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1C=CC=CC=1C)=O)N1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• XLogP3: 2.7
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea

Professional Introduction to Compound with CAS No. 2034344-01-7 and Product Name: 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea

The compound with the CAS number 2034344-01-7 and the product name 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework incorporates several key functional groups, including an azetidinyl moiety, a thiophenyl ring, and a urea moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics and drug design has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the azetidinyl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. Furthermore, the thiophenyl ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in designing molecules with enhanced binding affinity.

The urea moiety is another key feature of this compound, which has been extensively studied for its role in drug development. Urea-based compounds are renowned for their ability to form hydrogen bonds, which can significantly improve the solubility and bioavailability of pharmaceuticals. In addition, the urea group can act as a pharmacophore, interacting with specific sites on biological targets to elicit desired therapeutic effects. The combination of these functional groups in 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea makes it a promising candidate for further investigation.

Current research trends indicate that compounds incorporating multiple heterocyclic systems are increasingly being explored for their potential therapeutic benefits. The synergistic effects of different heterocyclic moieties can lead to enhanced pharmacological properties, including improved selectivity and reduced toxicity. In this context, the azetidinyl-thiophenyl-urea triad in 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea offers a unique opportunity to study these interactions and develop novel drug candidates.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. For instance, studies have shown that azetidinone derivatives exhibit antiviral and anti-inflammatory properties, making them attractive candidates for treating chronic diseases. The presence of the thiophenyl group further enhances these properties by contributing to the molecule's stability and bioavailability. Additionally, the urea moiety can be modified to improve binding affinity to specific biological targets, thereby increasing the compound's efficacy.

In vitro studies have demonstrated that 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea exhibits promising activity against various disease models. These studies have revealed that the compound can modulate key signaling pathways involved in inflammation, pain, and neurodegeneration. The ability of this molecule to interact with multiple targets suggests that it may have broad therapeutic applications. Furthermore, its structural complexity allows for further optimization through computational chemistry and medicinal chemistry approaches.

The development of novel drug candidates often involves a multi-step synthesis process, which requires careful optimization to ensure high yield and purity. The synthesis of 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea involves several key steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully controlled to ensure the formation of the desired product without unintended side reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations not only enhance the feasibility of producing such compounds but also open up new possibilities for their application in drug development.

As research continues to evolve, the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists cannot be overstated. The development of novel therapeutic agents requires a holistic approach that integrates knowledge from various scientific disciplines. By leveraging computational tools and experimental techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,3-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea, with its CAS number 2034344-01-7, represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and multifunctional nature make it a promising candidate for further investigation in drug discovery. As research progresses, this compound is likely to play a crucial role in developing novel therapeutic agents that address unmet medical needs.